Cas no 1372558-36-5 (Chlorantholide E)

• Product Name: Chlorantholide E
• CAS No: 1372558-36-5
• MF: C₁₅H₁₈O₅
• MW: 278.300425052643
• CID: 2087144
• PubChem ID: 101574499
• Update Time: 2025-04-21

Chlorantholide E Chemical and Physical Properties

Names and Identifiers

• Chlorantholide E
• 9alpha-Hydroxychlorantholide D
• 8
• (4aS,8aS,9S,9aR)-9,9a-dihydroxy-3,5,8a-trimethyl-4,4a,8,9-tetrahydrobenzo[f][1]benzofuran-2,7-dione
• 1372558-36-5
• AKOS040761492
• CS-0023880

• Inchi： 1S/C15H18O5/c1-7-4-9(16)6-14(3)10(7)5-11-8(2)12(17)20-15(11,19)13(14)18/h4,10,13,18-19H,5-6H2,1-3H3/t10-,13-,14-,15+/m0/s1
• InChI Key： MNNCBMRTYDNEHU-FBUXBERBSA-N
• SMILES： O1C(C(C)=C2C[C@H]3C(C)=CC(C[C@]3(C)[C@@H]([C@]12O)O)=O)=O

Computed Properties

• Exact Mass: 278.11500
• Monoisotopic Mass: 278.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 514.5±50.0 °C at 760 mmHg
• Flash Point: 195.8±23.6 °C
• Solubility: Slightly soluble (31 g/l) (25 º C),
• PSA: 83.83000
• LogP: 0.85450
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Chlorantholide E Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones